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Compound of Interest

Compound Name: Cyclooctyne-O-NHS ester

Cat. No.: B1474997

Essential Safety and Handling Guide for
Cyclooctyne-O-NHS Ester

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of reactive chemical reagents is paramount. This guide provides immediate, essential
safety and logistical information for Cyclooctyne-O-NHS ester, a valuable tool in the synthesis
of antibody-drug conjugates (ADCs). The following procedural guidance outlines operational
and disposal plans to foster a secure laboratory environment.

Hazard Identification and Classification

Cyclooctyne-O-NHS ester is classified under the Globally Harmonized System (GHS) with the
following hazards.[1]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation
Tract Irritation)

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is critical to minimize exposure and ensure personal safety.
The following table summarizes the recommended PPE for handling Cyclooctyne-O-NHS

ester.
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Personal Protective

Body Part . Rationale
Equipment
Impervious gloves (e.g., To prevent skin contact with
Hand Nitrile). Change gloves the chemical. Nitrile gloves
ands
frequently and immediately if offer protection against a wide
contaminated. range of chemicals.[3]
Chemical splash goggles that
meet ANSI Z87.1 standards. A To protect eyes from splashes.
Eyes/Face )
face shield may be necessary [3]
where splashing is likely.
A laboratory coat is mandatory.
Bod For procedures with a risk of To protect skin and clothing
ody

splashing, a chemical-resistant

apron is recommended.

from contamination.[3]

Respiratory

Not generally required if
handled in a well-ventilated
area or a chemical fume hood.
Use a NIOSH/OSHA approved
respirator if dust or aerosols

may be generated.

To prevent inhalation of any

airborne particles.[3][4]

Experimental Protocols

Storage and Handling:

o Storage: Store in a cool, dry, and well-ventilated area.[5] For long-term storage, keep at

-20°C under a nitrogen atmosphere.[6][7] A product page also indicates storage at -80°C for

6 months or -20°C for 1 month for stock solutions.[8]

» Handling: Avoid contact with skin, eyes, and clothing.[1] Avoid breathing dust, fume, gas,

mist, vapors, or spray.[1] Use only in a well-ventilated area or a chemical fume hood.[1]

Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke when using this

product.[1]
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Spill and Emergency Procedures:

e Spill: In case of a spill, evacuate the area if necessary.[3] Wear appropriate PPE, including
respiratory protection if there is a risk of inhalation.[3] For liquid spills, absorb with an inert
material (e.g., sand, earth).[3] For solid spills, carefully sweep or scoop up the material to
avoid creating dust.[3]

e First Aid:

[e]

If on skin: Wash with plenty of soap and water.[1]

If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for
breathing.[1]

o

o

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a physician.[9]

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician.[1]

o

Disposal Plan:

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[1] Do not dispose of down the drain.

Workflow for Handling Cyclooctyne-O-NHS Ester

The following diagram illustrates the key steps for the safe handling of Cyclooctyne-O-NHS
ester from receipt to disposal.
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Receiving and Storage
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Caption: Workflow for the safe handling of Cyclooctyne-O-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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